Cas no 17681-30-0 (1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine)

1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine is a benzothiazole derivative characterized by its heterocyclic structure, incorporating a nitrogen and sulfur atom within its fused ring system. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the methylamine substituent enhances its reactivity, making it suitable for further functionalization. Its benzothiazole core is known for contributing to electronic and photophysical properties, which may be leveraged in materials science applications. The compound’s stability and well-defined structure facilitate its use in method development and mechanistic studies. Handling should adhere to standard safety protocols for amine-containing compounds.

1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine structure

17681-30-0 structure

Product Name:1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine

CAS No:17681-30-0

MF:C₉H₁₀N₂S

MW:178.254100322723

MDL:MFCD06738942

CID:906469

PubChem ID:4962626

Update Time:2025-05-28

1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine
- (1,3-Benzothiazol-2-ylmethyl)methylamine dihydrochloride
- Benzothiazol-2-ylmethyl-methyl-amine
- N-(1,3-benzothiazol-2-ylmethyl)-N-methylamine
- (1,3-benzothiazol-2-ylmethyl)methylamine(SALTDATA: 2HCl)
- 1-(1,3-benzothiazol-2-yl)-N-methylmethanamine
- 2-Benzothiazolemethanamine,N-methyl-(9CI)
- 1-(benzo[d]thiazol-2-yl)-N-methylmethanamine dihydrochloride
- AB28230
- SCHEMBL3248384
- (1,3-benzothiazol-2-ylmethyl)(methyl)amine
- SY123052
- EN300-13750
- 1-(2-Benzothiazolyl)-N-methylmethanamine
- Benzothiazol-2-ylmethylmethylamine
- (1,3-benzothiazol-2-ylmethyl)methylamine
- [(1,3-benzothiazol-2-yl)methyl](methyl)amine
- 2-[(Methylamino)methyl]benzothiazole
- AS-63258
- CS-0308877
- 17681-30-0
- AKOS000201584
- 2-BENZOTHIAZOLEMETHANAMINE, N-METHYL-
- Z94601322
- J-522761
- DB-065166
- XRUPROQYVHMNDL-UHFFFAOYSA-N
- AM803360
- MFCD06738942
- ALBB-015185
- 1-(1,3-benzothiazol-2-yl)-N-methylmethanamine dihydrochloride
- 1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine
- MDL： MFCD06738942
- Inchi： 1S/C9H10N2S/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5,10H,6H2,1H3
- InChI Key： XRUPROQYVHMNDL-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1CNC

Computed Properties

Exact Mass: 178.05600
Monoisotopic Mass: 178.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 53.2Å²

Experimental Properties

PSA: 53.16000
LogP: 2.40660

1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Security Information

HazardClass：IRRITANT

1-(1,3-Benzothiazol-2-yl)-N-methylmethanamine Pricemore >>

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Chemenu	CM368958-1g	1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine	17681-30-0	95%+	1g	$***	2023-03-31
Chemenu	CM368958-5g	1-(Benzo[d]thiazol-2-yl)-N-methylmethanamine	17681-30-0	95%+	5g	$***	2023-03-31
abcr	AB237569-1 g	N-(1,3-Benzothiazol-2-ylmethyl)-N-methylamine; .	17681-30-0		1 g	€256.00	2023-07-20
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0165-1g	Benzothiazol-2-ylmethyl-methyl-amine	17681-30-0	96%	1g	8463.46CNY	2021-05-08
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